Cas no 2171829-38-0 (9-ethyl-9-methyl-2,6-dioxa-10-azaspiro4.5decane)

9-Ethyl-9-methyl-2,6-dioxa-10-azaspiro[4.5]decane is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen atoms within a rigid framework. Its spiro center and fused ring system contribute to enhanced stability and steric hindrance, making it valuable in synthetic chemistry and material science applications. The presence of both ether and amine functionalities allows for versatile reactivity, particularly in the development of complex molecular architectures or as a building block for pharmaceuticals and agrochemicals. The ethyl and methyl substituents further influence its solubility and steric properties, enabling tailored modifications for specific applications. This compound is particularly useful in asymmetric synthesis and catalyst design due to its constrained geometry.
9-ethyl-9-methyl-2,6-dioxa-10-azaspiro4.5decane structure
2171829-38-0 structure
Product Name:9-ethyl-9-methyl-2,6-dioxa-10-azaspiro4.5decane
CAS No:2171829-38-0
MF:C10H19NO2
MW:185.26336312294
CID:6034547
PubChem ID:165522556
Update Time:2025-06-14

9-ethyl-9-methyl-2,6-dioxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

    • 9-ethyl-9-methyl-2,6-dioxa-10-azaspiro4.5decane
    • 9-ethyl-9-methyl-2,6-dioxa-10-azaspiro[4.5]decane
    • EN300-1279514
    • 2171829-38-0
    • Inchi: 1S/C10H19NO2/c1-3-9(2)4-7-13-10(11-9)5-6-12-8-10/h11H,3-8H2,1-2H3
    • InChI Key: MVOSFTUVASKGOI-UHFFFAOYSA-N
    • SMILES: O1CCC(C)(CC)NC21COCC2

Computed Properties

  • Exact Mass: 185.141578849g/mol
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 30.5Ų

9-ethyl-9-methyl-2,6-dioxa-10-azaspiro4.5decane Pricemore >>

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Additional information on 9-ethyl-9-methyl-2,6-dioxa-10-azaspiro4.5decane

Recent Advances in the Study of 9-Ethyl-9-methyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS: 2171829-38-0)

The compound 9-ethyl-9-methyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS: 2171829-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key advancements in the study of this compound is its optimized synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from readily available precursors. The improved synthetic pathway not only enhances yield but also reduces the formation of by-products, making it more suitable for industrial-scale production. This development is crucial for further pharmacological evaluations and clinical applications.

Pharmacological studies have revealed that 9-ethyl-9-methyl-2,6-dioxa-10-azaspiro[4.5]decane exhibits notable activity in modulating specific biological targets. Preliminary in vitro and in vivo experiments suggest its potential as a central nervous system (CNS) agent, with effects on neurotransmitter systems. Its spirocyclic structure is believed to contribute to its ability to cross the blood-brain barrier, making it a candidate for treating neurological disorders such as anxiety, depression, and neurodegenerative diseases.

Further investigations into the compound's mechanism of action have identified its interaction with GABA receptors, which are critical for regulating neuronal excitability. Molecular docking studies and binding assays have provided insights into the structural determinants of its activity, paving the way for the design of more potent and selective analogs. These findings highlight the compound's versatility as a lead structure for developing novel therapeutics.

In addition to its CNS applications, 9-ethyl-9-methyl-2,6-dioxa-10-azaspiro[4.5]decane has also been explored for its anti-inflammatory and antimicrobial properties. Recent studies have demonstrated its efficacy in reducing inflammatory markers in animal models, suggesting potential applications in autoimmune and chronic inflammatory conditions. Its broad-spectrum activity against certain bacterial and fungal strains further underscores its therapeutic potential.

Despite these promising findings, challenges remain in the development of this compound. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed to advance it into clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into tangible medical benefits.

In conclusion, 9-ethyl-9-methyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS: 2171829-38-0) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its diverse pharmacological activities, make it a valuable subject for further research. Continued exploration of its therapeutic potential and optimization of its properties will be critical in realizing its full clinical potential.

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